Cas no 2025942-58-7 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
• CAS No: 2025942-58-7
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5760223
• PubChem ID: 165847003
• Update Time: 2025-06-15

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
• EN300-1111639
• 2025942-58-7

• Inchi： 1S/C10H16N4/c1-7-9(12)8(2)14(13-7)6-10(3,4)5-11/h6,12H2,1-4H3
• InChI Key： GWWIEGFZSNHPPA-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CC(C#N)(C)C

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile

Introduction to 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile (CAS No. 2025942-58-7)

The compound 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile, identified by its CAS number 2025942-58-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic nitrile derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a pyrazole core, a well-known pharmacophore in medicinal chemistry, combined with a dimethylpropanenitrile moiety, positions this compound as a versatile scaffold for drug discovery.

Recent studies have highlighted the potential of pyrazole derivatives in modulating various biological pathways. The 4-amino group on the pyrazole ring not only enhances reactivity but also facilitates further functionalization, making it an attractive platform for designing novel therapeutic agents. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric stabilization and improved metabolic stability, which are critical factors in drug development.

The nitrile group in the side chain introduces polarity and hydrogen bonding capability, which can be exploited for interactions with biological targets. This structural feature has been extensively explored in the development of bioactive molecules targeting neurological disorders, inflammation, and infectious diseases. The combination of these structural elements makes 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile a compelling candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential role in inhibiting key enzymes and receptors involved in disease pathogenesis. For instance, preliminary in vitro assays have suggested that derivatives of this scaffold may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the pyrazole moiety has shown promise in interactions with bacterial enzymes, making it a candidate for antimicrobial applications.

Advanced computational modeling techniques have been employed to predict the binding affinity and interaction patterns of this compound with biological targets. These studies indicate that the optimized positioning of the amino group and the nitrile functionality allows for favorable interactions with protein active sites. Such insights are crucial for rational drug design and optimization efforts aimed at improving efficacy and selectivity.

The synthesis of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. Key synthetic strategies include nucleophilic substitution reactions at the pyrazole nitrogen atoms followed by functional group interconversions to introduce the desired side chains. These synthetic pathways have been refined to ensure high yields and purity, which are essential for subsequent biological evaluation.

Current research is expanding into exploring this compound's potential as a lead molecule for therapeutic intervention. Preclinical studies are underway to assess its pharmacokinetic properties and safety profile. The favorable physicochemical properties derived from its structure suggest good oral bioavailability and metabolic stability, which are critical parameters for drug candidates entering clinical development.

The integration of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has enabled detailed structural characterization of this compound. These methods provide critical data on purity assessment and molecular conformational analysis, ensuring that subsequent biological studies are conducted with high-quality material.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives being explored for therapeutic applications. Pyrazole-based molecules continue to be a cornerstone in medicinal chemistry due to their diverse biological activities and synthetic accessibility. As research progresses, compounds like 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile will serve as valuable building blocks for developing next-generation pharmaceuticals.

In conclusion,3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile (CAS No. 2025942-58-7) exemplifies the innovative approaches being taken in pharmaceutical chemistry to discover novel bioactive molecules. Its unique structural features and promising biological profile position it as a significant compound for future research endeavors aimed at addressing unmet medical needs.